3-(3,4-Dichlorophenyl)-3-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)propanoic acid

• IUPAC Name: 3-(3,4-dichlorophenyl)-3-(1,1-dioxo-1,4-thiazinan-4-yl)propanoic acid
• InChI: InChI=1S/C13H15Cl2NO4S/c14-10-2-1-9(7-11(10)15)12(8-13(17)18)16-3-5-21(19,20)6-4-16/h1-2,7,12H,3-6,8H2,(H,17,18)
• InChI Key: JRXJVQMEHMEMFG-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C(CC(=O)O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H15Cl2NO4S
• Molecular Weight: 352.2 g/mol

Description

3-(3,4-Dichlorophenyl)-3-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)propanoic acid, more commonly known as 3,4-DCPP, is an organic compound that is used in a variety of scientific research applications. It is a synthetic compound with a unique chemical structure and properties that make it useful for a wide range of experiments. 3,4-DCPP is a white crystalline solid with a melting point of approximately 80°C and a molecular weight of 305.8 g/mol. It is soluble in water, ethanol, and methanol, and is stable under normal conditions.

Scientific Research Applications

Exposure Assessment and Toxicology

Exposure to Phenoxy Acid Herbicides Research conducted on Finnish farm workers exposed to phenoxy acid herbicides, including MCPA, mecoprop, and dichlorprop, highlighted the importance of understanding the routes of exposure (dermal vs. inhalation) and their metabolic and excretory kinetics. These studies are crucial for assessing occupational and environmental exposure risks associated with herbicide use (Manninen et al., 1986).

Toxicological Investigations in Overdose Cases Investigations into fatal overdoses involving chlorophenoxyacetic acids and organophosphates provide critical data on the toxicokinetics, metabolic pathways, and physiological impacts of these compounds. Such research helps in the forensic analysis of poisoning cases and enhances our understanding of the acute toxic effects of these substances (Osterloh et al., 1983).

Environmental Health Perspectives

Occupational Exposure to Halogenated Compounds Studies on firefighters exposed to dioxins, furans, PCBs, and other halogenated compounds during firefighting activities reveal the need for monitoring and mitigating the health risks associated with exposure to complex chemical mixtures in occupational settings. These findings can guide safety protocols and health risk assessments for workers in various industries (Shaw et al., 2013).